Cas no 2199907-55-4 (4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine)

4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine structure
2199907-55-4 structure
Product Name:4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine
CAS No:2199907-55-4
MF:C17H20N8
MW:336.39430141449
CID:6003950
PubChem ID:126933374
Update Time:2025-10-18

4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine
    • 2199907-55-4
    • 4,5-dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine
    • 6-[5-(5,6-dimethylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-[1,2,4]triazolo[4,3-b]pyridazine
    • F6605-3583
    • AKOS032921226
    • Inchi: 1S/C17H20N8/c1-11-12(2)18-9-19-17(11)24-7-13-5-23(6-14(13)8-24)16-4-3-15-21-20-10-25(15)22-16/h3-4,9-10,13-14H,5-8H2,1-2H3
    • InChI Key: IAGJHNJERSDGJU-UHFFFAOYSA-N
    • SMILES: N1(C2C(C)=C(C)N=CN=2)CC2CN(C3C=CC4=NN=CN4N=3)CC2C1

Computed Properties

  • Exact Mass: 336.18109267g/mol
  • Monoisotopic Mass: 336.18109267g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 75.3Ų

4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6605-3583-2μmol
4,5-dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine
2199907-55-4
2μmol
$57.0 2023-09-07
Life Chemicals
F6605-3583-5μmol
4,5-dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine
2199907-55-4
5μmol
$63.0 2023-09-07
Life Chemicals
F6605-3583-10μmol
4,5-dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine
2199907-55-4
10μmol
$69.0 2023-09-07
Life Chemicals
F6605-3583-20μmol
4,5-dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine
2199907-55-4
20μmol
$79.0 2023-09-07
Life Chemicals
F6605-3583-1mg
4,5-dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine
2199907-55-4
1mg
$54.0 2023-09-07
Life Chemicals
F6605-3583-2mg
4,5-dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine
2199907-55-4
2mg
$59.0 2023-09-07
Life Chemicals
F6605-3583-3mg
4,5-dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine
2199907-55-4
3mg
$63.0 2023-09-07
Life Chemicals
F6605-3583-4mg
4,5-dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine
2199907-55-4
4mg
$66.0 2023-09-07
Life Chemicals
F6605-3583-5mg
4,5-dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine
2199907-55-4
5mg
$69.0 2023-09-07
Life Chemicals
F6605-3583-10mg
4,5-dimethyl-6-(5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine
2199907-55-4
10mg
$79.0 2023-09-07

Additional information on 4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine

Comprehensive Analysis of 4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine (CAS No. 2199907-55-4)

In the rapidly evolving field of pharmaceutical chemistry, 4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine (CAS No. 2199907-55-4) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its intricate pyrrolo[3,4-c]pyrrole and 1,2,4-triazolo[4,3-b]pyridazine moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's pyrimidine core, coupled with its dimethyl substitutions, enhances its stability and binding affinity, making it a promising candidate for further exploration. Recent studies have highlighted its relevance in the context of kinase inhibition, a hot topic in oncology and inflammatory disease research. With the growing demand for novel small-molecule therapeutics, CAS No. 2199907-55-4 has garnered attention from both academic and industrial research communities.

One of the most frequently searched questions in the field is: "What are the potential therapeutic applications of 4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine?" Preliminary data suggest that this compound may exhibit activity against certain protein kinases, which are critical regulators of cellular processes. Its octahydropyrrolo[3,4-c]pyrrole scaffold is particularly noteworthy, as it mimics natural ligands and could facilitate interactions with biological targets.

Another area of interest is the compound's synthetic accessibility. Researchers are exploring efficient routes to synthesize 4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine, with a focus on optimizing yield and purity. The 1,2,4-triazolo[4,3-b]pyridazine moiety, in particular, presents both challenges and opportunities for synthetic chemists, as its incorporation into the molecule requires precise control over reaction conditions.

In the context of drug-likeness, this compound exhibits favorable properties, such as moderate lipophilicity and molecular weight, which align with the Lipinski's Rule of Five. These characteristics make it a viable candidate for further lead optimization and preclinical studies. Additionally, its potential for oral bioavailability is a key consideration, as researchers aim to develop effective and patient-friendly therapeutics.

The rise of computational chemistry and AI-driven drug design has further accelerated interest in CAS No. 2199907-55-4. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses are being employed to predict its interactions with biological targets. These approaches are particularly relevant given the increasing emphasis on rational drug design and personalized medicine.

As the scientific community continues to investigate 4,5-dimethyl-6-(5-{1,2,4triazolo4,3-bpyridazin-6-yl}-octahydropyrrolo3,4-cpyrrol-2-yl)pyrimidine, its potential to address unmet medical needs becomes increasingly apparent. Whether as a kinase inhibitor, a modulator of cellular signaling, or a scaffold for further derivatization, this compound represents a valuable addition to the toolkit of medicinal chemists. Future research will undoubtedly shed more light on its mechanisms of action and therapeutic potential.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.